Cas no 114379-10-1 (1,4,2-Dioxazol-5-one, 3-(1-methylethyl)-)

• Product Name: 1,4,2-Dioxazol-5-one, 3-(1-methylethyl)-
• CAS No: 114379-10-1
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 2878055
• PubChem ID: 85550827
• Update Time: 2024-03-01

1,4,2-Dioxazol-5-one, 3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,2-Dioxazol-5-one, 3-(1-methylethyl)-
• 3-Isopropyl-1,4,2-dioxazol-5-one

• Inchi： 1S/C5H7NO3/c1-3(2)4-6-9-5(7)8-4/h3H,1-2H3
• InChI Key： RBURXGNSKIOSKJ-UHFFFAOYSA-N
• SMILES： O1C(=O)OC(C(C)C)=N1

Computed Properties

• Exact Mass: 129.042593085g/mol
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles